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Compound of Interest

Compound Name: Cytosine-d2

Cat. No.: B10827506

An In-depth Technical Guide to Commercial Cytosine-d2 for Research Applications
Introduction

Cytosine-d2 (Deuterated Cytosine) is a stable isotope-labeled version of the pyrimidine
nucleobase, cytosine. In this molecule, two hydrogen atoms on the pyrimidine ring are replaced
with deuterium, a non-radioactive, heavy isotope of hydrogen. This substitution results in a
molecule that is chemically identical to its natural counterpart but has a higher molecular
weight. This key characteristic makes Cytosine-d2 an indispensable tool for researchers,
particularly in the field of quantitative analysis using mass spectrometry.

This guide provides a comprehensive overview of commercial Cytosine-d2 for researchers,
scientists, and drug development professionals. It covers commercially available sources,
detailed methodologies for its application as an internal standard, quality control procedures,
and its role in the context of epigenetic research.

Commercial Suppliers of Cytosine-d2

Cytosine-d2 is available from several reputable chemical suppliers that specialize in stable
isotope-labeled compounds for research purposes. The choice of supplier may depend on
factors such as required purity, available quantity, cost, and shipping times. Below is a
summary of key product specifications from various commercial vendors.

Table 1: Supplier and Product Specifications for Cytosine-d2

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10827506?utm_src=pdf-interest
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/product/b10827506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Stated
Product Formula .
. CAS Molecular ] Isotopic
Supplier Name/Num Weight ( ) .
Number Formula Purity/Enric
ber g/mol )
hment
. =>99%
Cytosine-d2
Cayman deuterated
] (Item No. 106391-24-6 CaH3D2NsO 113.1
Chemical forms (di-d2)
106391-24-6)
[1]
CDN Cytosine-5,6-
106391-24-6 C4H3D2Ns0 113.12 98 atom % D
Isotopes d2 (D-6872)
Cytosine-
BOC [5,6-d2]
_ 106391-24-6 C4H3D2Ns0O 113.11 98% atom D
Sciences (106391-24-
6)
Apollo Cytosine-D2
L 106391-24-6 CaH3D2N30O 113.11 98%
Scientific (DE2063)
LGC Cytosine-5,6- N N N
106391-24-6 Not Specified  Not Specified  Not Specified
Standards d2
MedChemEx ) .
Cytosine-d2 106391-24-6 C4HsD2N30 113.11 Not Specified
press
Table 2: Example Pricing for Cytosine-d2
Supplier Quantity Price (USD)
CDN Isotopes 01lg $278.00

Note: Prices are subject to change and may not include shipping and handling fees. Users

should consult the supplier's website for current pricing and availability.

Core Application: Quantitative Analysis by Isotope
Dilution Mass Spectrometry
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The primary application of Cytosine-d2 is as an internal standard (IS) in isotope dilution mass
spectrometry (ID-MS), most commonly with liquid chromatography-tandem mass spectrometry
(LC-MS/MS).[1] This technigue is considered the gold standard for quantitative analysis due to
its high accuracy and precision.[2]

The principle relies on adding a known amount of the isotopically labeled standard (Cytosine-
d2) to a sample containing the unlabeled analyte of interest (cytosine). The labeled standard is
nearly identical to the analyte in its chemical and physical properties (e.g., extraction efficiency,
chromatographic retention time, and ionization efficiency). However, it is distinguishable by its
mass-to-charge ratio (m/z) in the mass spectrometer. By measuring the ratio of the signal from
the analyte to the signal from the internal standard, any sample loss during preparation or
variations in instrument response can be accurately corrected for.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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